Cas no 2228819-41-6 (O-(4-nitro-1H-pyrazol-3-yl)methylhydroxylamine)

• Product Name: O-(4-nitro-1H-pyrazol-3-yl)methylhydroxylamine
• CAS No: 2228819-41-6
• MF: C₄H₆N₄O₃
• MW: 158.115439891815
• CID: 6376575
• PubChem ID: 165857033
• Update Time: 2025-11-01

O-(4-nitro-1H-pyrazol-3-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(4-nitro-1H-pyrazol-3-yl)methylhydroxylamine
• 2228819-41-6
• O-[(4-nitro-1H-pyrazol-3-yl)methyl]hydroxylamine
• EN300-1792763

• Inchi： 1S/C4H6N4O3/c5-11-2-3-4(8(9)10)1-6-7-3/h1H,2,5H2,(H,6,7)
• InChI Key： SYZBTGBXJAQEPK-UHFFFAOYSA-N
• SMILES： O(CC1=C(C=NN1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 158.04399007g/mol
• Monoisotopic Mass: 158.04399007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 110Ų

Additional information on O-(4-nitro-1H-pyrazol-3-yl)methylhydroxylamine

Introduction to O-(4-nitro-1H-pyrazol-3-yl)methylhydroxylamine (CAS No. 2228819-41-6)

O-(4-nitro-1H-pyrazol-3-yl)methylhydroxylamine, with the CAS number 2228819-41-6, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This compound is characterized by its unique molecular structure, which includes a nitro-substituted pyrazole ring and a hydroxylamine functional group. The combination of these moieties endows the molecule with distinct chemical and biological properties, making it a subject of extensive research.

The molecular formula of O-(4-nitro-1H-pyrazol-3-yl)methylhydroxylamine is C₆H₇N₅O₃, and its molecular weight is approximately 185.14 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nitration, cyclization, and functional group modification. These synthetic routes are crucial for producing high-purity samples suitable for both laboratory research and industrial applications.

In the realm of medicinal chemistry, O-(4-nitro-1H-pyrazol-3-yl)methylhydroxylamine has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit the activity of protein kinases, which are key targets in cancer therapy. This inhibition can potentially disrupt the signaling pathways that promote tumor growth and metastasis.

Beyond its medicinal applications, O-(4-nitro-1H-pyrazol-3-yl)methylhydroxylamine has also been investigated for its use in materials science. The unique electronic properties of the nitro-substituted pyrazole ring make it an attractive candidate for the development of advanced materials with enhanced optical and electronic properties. Studies have shown that derivatives of this compound can be used to create conductive polymers and photovoltaic materials, which have potential applications in renewable energy technologies.

The biological activity of O-(4-nitro-1H-pyrazol-3-yl)methylhydroxylamine has been extensively studied using a variety of in vitro and in vivo models. In cell culture experiments, the compound has demonstrated significant cytotoxic effects on cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity is attributed to its ability to induce apoptosis through the modulation of specific cellular pathways. Additionally, animal studies have provided insights into the pharmacokinetic and pharmacodynamic properties of the compound, highlighting its favorable bioavailability and metabolic stability.

The safety profile of O-(4-nitro-1H-pyrazol-3-yl)methylhydroxylamine is an important consideration for its potential therapeutic use. Preclinical toxicology studies have indicated that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, O-(4-nitro-1H-pyrazol-3-yl)methylhydroxylamine (CAS No. 2228819-41-6) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique molecular structure and biological activity make it a valuable tool for researchers and developers working on innovative solutions to complex scientific challenges. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in modern science.